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Compound of Interest

Compound Name: (R)-1-(1-phenylethyl)urea

Cat. No.: B108477 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (R)-1-(1-phenylethyl)urea was located.

The following guidance is based on the safety protocols for general urea and other substituted

urea compounds. It is imperative for researchers to consult their institution's Environmental

Health and Safety (EHS) department for a comprehensive risk assessment before handling this

specific chemical.

Researchers, scientists, and drug development professionals must adhere to stringent safety

protocols when handling (R)-1-(1-phenylethyl)urea to ensure personal safety and maintain a

secure laboratory environment. This guide provides essential information on personal

protective equipment (PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended equipment.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields are mandatory to protect against

splashes and airborne particles.[1] A face shield

may be necessary for additional protection.

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, should be worn.[1][2][3] It is crucial to

inspect gloves for any signs of degradation

before use and to practice proper glove removal

techniques.[1]

Body Protection

A fully-buttoned lab coat or a chemical-resistant

apron should be worn to protect skin and

clothing from potential contamination.[2]

Respiratory Protection

In situations where dust or aerosols may be

generated, a NIOSH-approved respirator is

recommended.[1] The specific type of respirator

should be determined by a workplace hazard

assessment.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the chemical's integrity and preventing

accidental exposure.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to minimize dust generation.[1]

Avoid direct contact with the skin, eyes, and clothing.[4]

Refrain from eating, drinking, or smoking in the laboratory area.[2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[2][4]
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Storage:

Store (R)-1-(1-phenylethyl)urea in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated location, away from incompatible

materials such as strong oxidizing agents.[4]

Disposal Plan
All waste materials, including the chemical itself and any contaminated consumables, must be

disposed of in accordance with institutional, local, state, and federal regulations.

Waste Collection:

Collect waste (R)-1-(1-phenylethyl)urea and any materials used for spill cleanup in a

designated and clearly labeled hazardous waste container.[3]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Disposal Procedure:

Segregation: Keep chemical waste separate from regular trash.

Labeling: Clearly label the waste container with the full chemical name and any associated

hazards.

Pickup: Contact your institution's EHS department to arrange for the collection and proper

disposal of the hazardous waste.[5]

Experimental Workflow: Safe Handling of (R)-1-(1-
phenylethyl)urea
The following diagram illustrates the key steps for the safe handling of (R)-1-(1-
phenylethyl)urea in a laboratory setting.
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Caption: Workflow for the safe handling of (R)-1-(1-phenylethyl)urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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